Cas no 2172367-26-7 (6-chloro-2-(2-methylbutyl)quinazoline-4-carboxylic acid)

6-chloro-2-(2-methylbutyl)quinazoline-4-carboxylic acid structure
2172367-26-7 structure
Product name:6-chloro-2-(2-methylbutyl)quinazoline-4-carboxylic acid
CAS No:2172367-26-7
MF:C14H15ClN2O2
MW:278.734102487564
CID:5894119
PubChem ID:165519870

6-chloro-2-(2-methylbutyl)quinazoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 6-chloro-2-(2-methylbutyl)quinazoline-4-carboxylic acid
    • EN300-1267535
    • 2172367-26-7
    • Inchi: 1S/C14H15ClN2O2/c1-3-8(2)6-12-16-11-5-4-9(15)7-10(11)13(17-12)14(18)19/h4-5,7-8H,3,6H2,1-2H3,(H,18,19)
    • InChI Key: DBLRSZKPSODKDW-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)C(C(=O)O)=NC(CC(C)CC)=N2

Computed Properties

  • Exact Mass: 278.0822054g/mol
  • Monoisotopic Mass: 278.0822054g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 327
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 63.1Ų

6-chloro-2-(2-methylbutyl)quinazoline-4-carboxylic acid PricePrice >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1267535-1000mg
6-chloro-2-(2-methylbutyl)quinazoline-4-carboxylic acid
2172367-26-7
1000mg
$1785.0 2023-10-02
Enamine
EN300-1267535-250mg
6-chloro-2-(2-methylbutyl)quinazoline-4-carboxylic acid
2172367-26-7
250mg
$1642.0 2023-10-02
Enamine
EN300-1267535-5000mg
6-chloro-2-(2-methylbutyl)quinazoline-4-carboxylic acid
2172367-26-7
5000mg
$5179.0 2023-10-02
Enamine
EN300-1267535-100mg
6-chloro-2-(2-methylbutyl)quinazoline-4-carboxylic acid
2172367-26-7
100mg
$1572.0 2023-10-02
Enamine
EN300-1267535-10000mg
6-chloro-2-(2-methylbutyl)quinazoline-4-carboxylic acid
2172367-26-7
10000mg
$7681.0 2023-10-02
Enamine
EN300-1267535-2500mg
6-chloro-2-(2-methylbutyl)quinazoline-4-carboxylic acid
2172367-26-7
2500mg
$3501.0 2023-10-02
Enamine
EN300-1267535-1.0g
6-chloro-2-(2-methylbutyl)quinazoline-4-carboxylic acid
2172367-26-7
1g
$0.0 2023-06-08
Enamine
EN300-1267535-500mg
6-chloro-2-(2-methylbutyl)quinazoline-4-carboxylic acid
2172367-26-7
500mg
$1714.0 2023-10-02
Enamine
EN300-1267535-50mg
6-chloro-2-(2-methylbutyl)quinazoline-4-carboxylic acid
2172367-26-7
50mg
$1500.0 2023-10-02

6-chloro-2-(2-methylbutyl)quinazoline-4-carboxylic acid Related Literature

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